Cas no 1343507-03-8 (tetrahydropyran-3-ylmethylhydrazine)

• Product Name: tetrahydropyran-3-ylmethylhydrazine
• CAS No: 1343507-03-8
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD17274946
• CID: 5217665
• PubChem ID: 63012535
• Update Time: 2026-03-06

tetrahydropyran-3-ylmethylhydrazine Chemical and Physical Properties

Names and Identifiers

• ((tetrahydro-2H-pyran-3-yl)methyl)hydrazine
• tetrahydropyran-3-ylmethylhydrazine

• MDL： MFCD17274946
• Inchi： 1S/C6H14N2O/c7-8-4-6-2-1-3-9-5-6/h6,8H,1-5,7H2
• InChI Key： MIGWIVLAYMYFNC-UHFFFAOYSA-N
• SMILES： N(CC1CCCOC1)N

Additional information on tetrahydropyran-3-ylmethylhydrazine

Tetrahydropyran-3-ylmethylhydrazine: A Comprehensive Overview

Tetrahydropyran-3-ylmethylhydrazine (CAS No. 1343507-03-8) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 1343507-03-8 consists of a tetrahydropyran ring linked to a hydrazine moiety through a methyl group. The presence of the tetrahydropyran ring imparts stability and rigidity to the molecule, while the hydrazine functional group provides reactivity and versatility in chemical transformations. These properties make 1343507-03-8 an attractive candidate for a wide range of applications.

In recent years, significant research has been dedicated to exploring the potential of 1343507-03-8 in medicinal chemistry. Studies have shown that this compound can serve as a lead structure for the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of 1343507-03-8 as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The unique structural features of this compound allow for precise modification and optimization, leading to improved potency and selectivity.

Beyond its applications in drug discovery, 1343507-03-8 has also been explored for its utility as an intermediate in synthetic routes. Its reactivity and stability make it an excellent starting material for the synthesis of complex molecules. A study published in the Tetrahedron Letters demonstrated the efficient synthesis of several bioactive compounds using 1343507-03-8 as a key intermediate. The ability to introduce functional groups at specific positions on the tetrahydropyran ring has opened up new avenues for synthetic chemists.

The physical and chemical properties of Tetrahydropyran-3-ylmethylhydrazine have been extensively characterized. It is typically obtained as a colorless liquid with a molecular weight of 129.19 g/mol. The compound exhibits good solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around -25°C, and it has a boiling point of approximately 165°C at atmospheric pressure.

The safety profile of CAS No. 1343507-03-8 is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material, proper handling and storage practices are recommended to ensure safety. It is advisable to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Tetrahydropyran-3-ylmethylhydrazine (CAS No. 1343507-03-8) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for drug discovery and synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.